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Compound of Interest

Compound Name: LC-MB12

Cat. No.: B12396849 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides essential guidance on the proper disposal procedures for LC-MB12, a

PROTAC FGFR2 degrader.

As a novel therapeutic agent, specific disposal protocols for LC-MB12 are not readily available.

However, by examining the safety data for its constituent components—the FGFR inhibitor

Infigratinib (BGJ398) and a Cereblon (CRBN) ligand—a comprehensive and precautionary

disposal plan can be formulated. The following procedures are based on the known hazards of

these components and general best practices for the disposal of laboratory chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle LC-MB12 with appropriate

personal protective equipment (PPE). Based on the safety data sheets of its components,

which indicate that they can be harmful if swallowed and may cause skin and eye irritation, the

following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing.
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In case of exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep comfortable for breathing. If respiratory

irritation occurs, seek medical attention.

Step-by-Step Disposal Procedures
The proper disposal of LC-MB12, like other potent chemical compounds, should be managed

through a certified hazardous waste disposal service. Adherence to local, state, and federal

regulations is paramount.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid LC-MB12 waste, including unused or expired product, contaminated PPE

(gloves, disposable lab coats), and any absorbent materials used for spill cleanup, in a

dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.

Label the container as "Hazardous Chemical Waste" and include the specific name "LC-
MB12".

Liquid Waste:

Solutions containing LC-MB12 should be collected in a separate, leak-proof hazardous

waste container.
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Do not mix with other chemical waste streams unless compatibility has been confirmed.

Clearly label the container with "Hazardous Chemical Waste," the name "LC-MB12," and

the solvent(s) used.

Step 2: Waste Storage

Store the hazardous waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials.

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the LC-MB12
waste.

Provide the contractor with all available safety information, including the information from the

safety data sheets of the components.

Quantitative Data Summary
While specific quantitative data for LC-MB12 disposal is not available, the table below

summarizes the known hazard information for its key components, which informs the

recommended disposal procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12396849?utm_src=pdf-body
https://www.benchchem.com/product/b12396849?utm_src=pdf-body
https://www.benchchem.com/product/b12396849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component GHS Hazard Statements
Precautionary Statements
(Disposal)

Infigratinib (BGJ398)

Phosphate

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation.

P501: Dispose of

contents/container in

accordance with local

regulation.

Cereblon (CRBN) Ligand

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

P501: Dispose of contents/

container to an approved

waste disposal plant.

Logical Flow for LC-MB12 Disposal
The following diagram illustrates the decision-making process for the proper disposal of LC-
MB12 waste.
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LC-MB12 Disposal Workflow
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Caption: Logical workflow for the safe disposal of LC-MB12 waste.
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of LC-MB12, thereby protecting personnel and the surrounding

environment. Always consult your institution's specific safety and disposal guidelines.

To cite this document: BenchChem. [Proper Disposal of LC-MB12: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396849#lc-mb12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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